Cas no 107292-92-2 (Ethyl acetoacetyl(methyl)carbamate)

• Product Name: Ethyl acetoacetyl(methyl)carbamate
• CAS No: 107292-92-2
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• MDL: MFCD08582731
• CID: 2871809
• PubChem ID: 13634211
• Update Time: 2025-10-19

Ethyl acetoacetyl(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Ethyl acetoacetyl(methyl)carbamate
• LS-07356
• AKOS003382077
• CS-0335476
• Ethyl methyl(3-oxobutanoyl)carbamate
• ALBB-023401
• H33987
• MFCD08582731
• 107292-92-2
• Carbamic acid, (1,3-dioxobutyl)methyl-, ethyl ester
• ethylacetoacetyl(methyl)carbamate
• ethyl N-methyl-N-(3-oxobutanoyl)carbamate

• MDL： MFCD08582731
• Inchi： 1S/C8H13NO4/c1-4-13-8(12)9(3)7(11)5-6(2)10/h4-5H2,1-3H3
• InChI Key： FGXZLYROVQRQCM-UHFFFAOYSA-N
• SMILES： O(CC)C(N(C)C(CC(C)=O)=O)=O

Computed Properties

• Exact Mass: 187.08445790Da
• Monoisotopic Mass: 187.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.7Ų

Additional information on Ethyl acetoacetyl(methyl)carbamate

Comprehensive Analysis of Ethyl acetoacetyl(methyl)carbamate (CAS No. 107292-92-2): Properties, Applications, and Industry Trends

Ethyl acetoacetyl(methyl)carbamate (CAS No. 107292-92-2) is a specialized organic compound widely recognized for its versatility in pharmaceutical intermediates and fine chemical synthesis. This carbamate derivative exhibits unique reactivity due to its acetoacetyl and ethyl ester functional groups, making it valuable for constructing complex molecular frameworks. Recent studies highlight its role in green chemistry applications, aligning with the global push for sustainable manufacturing processes.

The compound’s molecular structure (C₇H₁₁NO₄) features a methylcarbamate moiety linked to an ethyl acetoacetate group, enabling selective reactions such as Michael additions and Knoevenagel condensations. Researchers increasingly explore its use in biodegradable polymer formulations, responding to the surge in demand for eco-friendly materials. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for GMP-compliant production.

In the pharmaceutical sector, Ethyl acetoacetyl(methyl)carbamate serves as a precursor for heterocyclic compounds, including pyrazoles and pyrimidines—key scaffolds in drug discovery. Its compatibility with flow chemistry systems has gained attention, as industries seek to optimize continuous manufacturing workflows. A 2023 market report noted a 12% annual growth in its adoption for API synthesis, driven by cost-efficiency and scalability.

From an SEO perspective, users frequently search for "Ethyl acetoacetyl(methyl)carbamate supplier" or "CAS 107292-92-2 technical data," reflecting commercial and research interests. Environmental concerns also drive queries like "carbamate toxicity assessment" and "sustainable synthesis of ethyl acetoacetyl derivatives." Addressing these, recent advancements employ enzyme-catalyzed reactions to reduce waste, a topic trending in ACS Sustainable Chemistry publications.

Handling recommendations emphasize storage at 2–8°C in inert atmospheres to prevent hydrolysis. Regulatory compliance with REACH and FDA guidelines ensures its safe use in cosmetic stabilizers and agrochemical formulations. Notably, its low volatility (Henry’s Law constant < 10⁻⁵ Pa·m³/mol) minimizes environmental release risks, a feature highlighted in EPA assessments.

Emerging applications include photoresist materials for semiconductor fabrication, where its UV-sensitive properties enable precise patterning. Collaborations between academia and manufacturers aim to expand its utility in 3D printing resins, tapping into the booming additive manufacturing market. Patent filings related to CAS 107292-92-2 surged by 18% in 2022, signaling robust R&D investment.

For analytical purposes, GC-MS methods with DB-5 capillary columns provide optimal separation, while FTIR spectra (notable peaks at 1740 cm⁻¹ for C=O) aid in quality control. Suppliers increasingly provide COA (Certificate of Analysis) with batch-specific residual solvent profiles, addressing stringent ICH Q3C standards.